Cas no 1603350-82-8 (1-(Butan-2-yloxy)-2-iodocycloheptane)

• Product Name: 1-(Butan-2-yloxy)-2-iodocycloheptane
• CAS No: 1603350-82-8
• MF: C₁₁H₂₁IO
• MW: 296.188316106796
• CID: 5691634
• PubChem ID: 114772231
• Update Time: 2025-10-19

1-(Butan-2-yloxy)-2-iodocycloheptane Chemical and Physical Properties

Names and Identifiers

• EN300-1132872
• 1-(butan-2-yloxy)-2-iodocycloheptane
• 1603350-82-8
• Cycloheptane, 1-iodo-2-(1-methylpropoxy)-
• 1-(Butan-2-yloxy)-2-iodocycloheptane

• Inchi： 1S/C11H21IO/c1-3-9(2)13-11-8-6-4-5-7-10(11)12/h9-11H,3-8H2,1-2H3
• InChI Key： IMICJKTWAMEKGA-UHFFFAOYSA-N
• SMILES： IC1CCCCCC1OC(C)CC

Computed Properties

• Exact Mass: 296.06371g/mol
• Monoisotopic Mass: 296.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 293.6±33.0 °C(Predicted)

Additional information on 1-(Butan-2-yloxy)-2-iodocycloheptane

Recent Advances in the Study of 1-(Butan-2-yloxy)-2-iodocycloheptane (CAS: 1603350-82-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(Butan-2-yloxy)-2-iodocycloheptane (CAS: 1603350-82-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the efficient synthetic routes for 1-(Butan-2-yloxy)-2-iodocycloheptane, emphasizing its role as a versatile intermediate in organic synthesis. Researchers have reported improved yields and selectivity through optimized reaction conditions, including the use of palladium-catalyzed cross-coupling reactions. These advancements are critical for scaling up production and ensuring reproducibility in industrial applications.

In terms of biological activity, preliminary investigations suggest that 1-(Butan-2-yloxy)-2-iodocycloheptane exhibits promising interactions with specific protein targets involved in inflammatory pathways. Molecular docking studies have revealed its potential as a modulator of key enzymes, such as cyclooxygenase-2 (COX-2), which could pave the way for developing novel anti-inflammatory agents. Further in vitro and in vivo studies are warranted to validate these findings.

Additionally, the compound's stability and pharmacokinetic properties have been evaluated in recent preclinical studies. Results indicate moderate bioavailability and a favorable safety profile, making it a candidate for further drug development. However, challenges such as metabolic stability and tissue distribution require additional optimization to enhance its therapeutic efficacy.

In conclusion, 1-(Butan-2-yloxy)-2-iodocycloheptane represents a promising scaffold for medicinal chemistry, with potential applications in treating inflammatory diseases. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in clinical settings. Collaborative efforts between academia and industry will be essential to translate these findings into viable drug candidates.